2-[benzyl(phenylsulfonyl)amino]-N-{2-[(sec-butylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 2-[[2-[benzenesulfonyl(benzyl)amino]benzoyl]amino]-N-butan-2-ylbenzamide
• InChI: InChI=1S/C31H31N3O4S/c1-3-23(2)32-30(35)26-18-10-12-20-28(26)33-31(36)27-19-11-13-21-29(27)34(22-24-14-6-4-7-15-24)39(37,38)25-16-8-5-9-17-25/h4-21,23H,3,22H2,1-2H3,(H,32,35)(H,33,36)
• InChI Key: SLSVTSWZMUTSLC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2N(CC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C31H31N3O4S
• Molecular Weight: 541.7 g/mol

Description

2-[benzyl(phenylsulfonyl)amino]-N-{2-[(sec-butylamino)carbonyl]phenyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biological studies. This compound is also known as BPSA and is a potent inhibitor of protein-protein interactions.

Mechanism of Action

BPSA works by binding to specific sites on proteins that are involved in protein-protein interactions. This binding disrupts the interaction between the proteins, which can lead to a range of biological effects.
Biochemical and Physiological Effects:
BPSA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. BPSA has also been shown to have potential applications in the treatment of neurodegenerative diseases, as it has been shown to protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPSA is its potency as an inhibitor of protein-protein interactions. This makes it a valuable tool for studying these interactions in the lab. However, one limitation of BPSA is that it can be difficult to synthesize, which can limit its availability for use in experiments.

Future Directions

There are many potential future directions for research on BPSA. One area of interest is the development of new drugs that target protein-protein interactions using BPSA as a starting point. Another area of interest is the use of BPSA in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of BPSA, as well as its potential applications in other areas of research.

Scientific Research Applications

BPSA has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to be a potent inhibitor of protein-protein interactions, which makes it a promising candidate for the development of new drugs that target these interactions. BPSA has also been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells.